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Compound of Interest

Compound Name: Mercury(II) acetate

Cat. No.: B8805730 Get Quote

This technical guide provides a comprehensive overview of mercuric acetate, a versatile and

highly reactive organomercury compound. Tailored for researchers, scientists, and

professionals in drug development, this document details its chemical identifiers,

physicochemical properties, and significant applications in organic synthesis. Furthermore, it

outlines key experimental protocols and illustrates the associated chemical transformations and

toxicological pathways.

Core Identifiers and Properties of Mercuric Acetate
Mercuric acetate, systematically named mercury(II) acetate, is a white crystalline solid with a

faint vinegar-like odor. It is a crucial reagent in various chemical syntheses, particularly in the

formation of other organomercury compounds.[1][2] Due to its high toxicity and environmental

hazard, a thorough understanding of its properties and safe handling procedures is imperative.

[3][4][5]

Chemical Identifiers
Accurate identification of chemical substances is fundamental for research and safety. The

following table summarizes the key identifiers for mercuric acetate.
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Identifier Value

CAS Number 1600-27-7[1]

EC Number 216-491-1[1]

PubChem CID 15337[6]

UN Number 1629[1]

RTECS Number AI8575000[1]

InChI
InChI=1S/2C2H4O2.Hg/c21-2(3)4;/h21H3,

(H,3,4);/q;;+2/p-2[1]

InChIKey BRMYZIKAHFEUFJ-UHFFFAOYSA-L[1]

SMILES CC(=O)O[Hg]OC(C)=O[1]

Physicochemical Properties
The physical and chemical properties of mercuric acetate are critical for its application in

experimental settings.

Property Value

Molecular Formula C₄H₆HgO₄[6]

Molecular Weight 318.68 g/mol [6]

Appearance White crystalline solid[2]

Melting Point 179-182 °C (decomposes)[2]

Solubility Soluble in water, ethanol, and diethyl ether[2][6]

Density 3.25 g/cm³[6]

Stability
Light-sensitive; aqueous solutions decompose

on standing[2][6]

Key Experimental Protocols and Applications
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Mercuric acetate is a powerful reagent in several classes of organic reactions. Its utility stems

from the electrophilic nature of the mercury(II) ion and its high affinity for certain functional

groups.

Oxymercuration-Demercuration of Alkenes
This two-step reaction is a widely used method for the Markovnikov hydration of alkenes to

alcohols, notable for avoiding carbocation rearrangements.[7][8]

Methodology:

Oxymercuration: The alkene is treated with mercuric acetate in a solution of water and a

solvent like tetrahydrofuran (THF).[8] The electrophilic mercury(II) ion adds to the double

bond, forming a cyclic mercurinium ion intermediate.[7] A water molecule then attacks the

more substituted carbon of this intermediate.

Demercuration: The resulting organomercury intermediate is then reduced in situ, typically

with sodium borohydride (NaBH₄).[7][8] This step replaces the mercury-containing group with

a hydrogen atom, yielding the final alcohol product.
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Oxymercuration-Demercuration Workflow

Mercuration of Aromatic Compounds
Mercuric acetate can be used for the electrophilic mercuration of aromatic compounds, which

introduces a mercury-containing group onto the aromatic ring. This reaction is a key step in the

synthesis of various organomercury derivatives.[9]

Methodology:

Reaction Setup: An aromatic compound, such as nitrobenzene or benzoic acid, is heated

with mercuric acetate.[10] The reaction conditions, including temperature and solvent, can

influence the position of mercuration.
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Work-up: After the reaction, the product mixture is cooled and can be treated with a source of

halide ions (e.g., bromine in acetic acid) to convert the mercuric acetate adduct into a more

stable organomercury halide.[10]

Purification: The product is then isolated and purified through techniques such as filtration

and recrystallization.
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Aromatic Mercuration Experimental Workflow

Deprotection of Thiol Groups
The high affinity of mercury(II) for sulfur makes mercuric acetate an effective reagent for the

deprotection of thiol groups that have been protected by certain moieties, such as p-

methoxybenzyl, t-butyl, or 1-adamantyl groups.[11] This is a valuable technique in peptide and

protein chemistry.

Methodology:

A protected thiol-containing compound (e.g., a protected cysteine residue in a peptide) is

treated with mercuric acetate.[11]

The mercuric salt facilitates the cleavage of the protecting group from the sulfur atom.
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The reaction is typically carried out under mild conditions, which helps to preserve the

integrity of the rest of the molecule.[11]

Toxicological Profile and Cellular Impact
Mercury and its compounds, including mercuric acetate, are highly toxic and pose significant

risks to human health and the environment. Exposure can lead to a range of adverse effects,

including neurotoxicity, nephrotoxicity, and cardiovascular damage.[12]

The toxicity of mercuric compounds is largely attributed to their ability to interfere with cellular

processes by binding to sulfhydryl groups in proteins and enzymes.[12] This can lead to

enzyme inhibition, disruption of cellular signaling pathways, and the generation of reactive

oxygen species (ROS), which cause oxidative stress and damage to cellular components.
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General Pathway of Mercury-Induced Cellular Toxicity

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8805730?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8805730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

